Cas no 2098090-76-5 (3-(2-Azidoethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole)

• Product Name: 3-(2-Azidoethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• CAS No: 2098090-76-5
• MF: C₁₁H₁₇N₅S
• MW: 251.351179838181
• CID: 4774688
• Update Time: 2025-05-17

3-(2-Azidoethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-azidoethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• 3-(2-azidoethyl)-2-propan-2-yl-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazole
• 3-(2-Azidoethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

• Inchi： 1S/C11H17N5S/c1-8(2)16-11(3-5-13-15-12)9-7-17-6-4-10(9)14-16/h8H,3-7H2,1-2H3
• InChI Key： XKVZZCAABVHBPZ-UHFFFAOYSA-N
• SMILES： S1CCC2C(C1)=C(CCN=[N+]=[N-])N(C(C)C)N=2

Computed Properties

• Exact Mass: 251.12046674 g/mol
• Monoisotopic Mass: 251.12046674 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5
• Molecular Weight: 251.35

Additional information on 3-(2-Azidoethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

Introduction to 3-(2-Azidoethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole (CAS No. 2098090-76-5) and Its Emerging Applications in Chemical Biology

3-(2-Azidoethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole, identified by its CAS number 2098090-76-5, represents a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thiopyrano[4,3-c]pyrazole class, a scaffold known for its broad spectrum of biological activities. The presence of functional groups such as the azido moiety and the isopropyl substituent enhances its potential as a versatile intermediate in drug discovery and molecular probe development.

The tetrahydrothiopyrano[4,3-c]pyrazole core is a privileged structure in medicinal chemistry, exhibiting notable pharmacological properties across various therapeutic areas. Recent studies have highlighted its role in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. The 2-azidoethyl side chain introduces reactivity that allows for further chemical modification, enabling the synthesis of conjugates with enhanced targeting capabilities. This feature is particularly valuable in the development of prodrugs or bioconjugates designed for site-specific delivery.

One of the most compelling aspects of 3-(2-Azidoethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole is its potential as a scaffold for exploring novel pharmacological interactions. The thiopyran ring contributes to favorable physicochemical properties such as solubility and metabolic stability, while the pyrazole moiety is renowned for its ability to engage with biological targets like enzymes and receptors. The combination of these structural elements makes this compound an attractive candidate for further investigation.

In recent years, advances in computational chemistry and high-throughput screening have accelerated the discovery of bioactive molecules derived from thiopyran-based scaffolds. Computational modeling has predicted that derivatives of 3-(2-Azidoethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole may exhibit inhibitory activity against kinases and other enzymes implicated in disease pathways. Experimental validation of these predictions has begun to yield promising results, particularly in preclinical models of cancer and inflammatory disorders.

The azidoethyl group provides a unique handle for post-synthetic modifications through click chemistry reactions. This approach has been leveraged to develop novel bioconjugates that combine the therapeutic potential of 3-(2-Azidoethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole with targeting ligands such as antibodies or nanoparticles. Such conjugates hold promise for applications in targeted therapy and imaging.

Moreover, the structural complexity of this compound offers opportunities for exploring its role in modulating protein-protein interactions. The isopropyl substituent at the 2-position may influence conformational dynamics and binding affinity to biological targets. Detailed structural studies using techniques such as X-ray crystallography and NMR spectroscopy are underway to elucidate these interactions at an atomic level.

Recent publications have begun to explore the synthetic methodologies for accessing derivatives of tetrahydrothiopyrano[4,3-c]pyrazole. Efficient synthetic routes have been developed that minimize harsh conditions and maximize yield while preserving functional group integrity. These advances are critical for enabling large-scale production and further exploration of this scaffold's potential.

The intersection of organic synthesis and biochemistry has led to innovative approaches for evaluating the biological activity of compounds like 3-(2-Azidoethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole. High-content screening platforms combined with machine learning algorithms are being used to prioritize candidates based on predicted binding affinities and selectivity profiles. This interdisciplinary approach is streamlining the drug discovery pipeline.

The future prospects for this compound are promising given its unique structural features and demonstrated biological relevance. Ongoing research aims to expand its utility by exploring novel synthetic derivatives and evaluating their efficacy in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area.

In conclusion,3-(2-Azidoethyl)-2-isopropyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole (CAS No. 2098090-76-5) stands as a compelling example of how structural complexity can be leveraged to develop bioactive molecules with therapeutic potential. Its integration into modern drug discovery workflows holds significant promise for addressing unmet medical needs across multiple disease indications.